5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)-1-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H11ClN2O3/c1-15-11(6-10(14-15)12(16)17)8-5-7(18-2)3-4-9(8)13/h3-6H,1-2H3,(H,16,17)
• InChI Key: SVJWQNDCDLBBAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)O)C2=C(C=CC(=C2)OC)Cl
• Molecular Formula: C12H11ClN2O3
• Molecular Weight: 266.68 g/mol
• CAS No.: 1897886-32-6

Description

5-(2-Chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1897886-32-6) is a pyrazole-based carboxylic acid derivative with the molecular formula C₁₂H₁₁ClN₂O₃ and a molecular weight of 266.69 g/mol . The compound features a 1-methylpyrazole core substituted at the 3-position with a carboxylic acid group and at the 5-position with a 2-chloro-5-methoxyphenyl moiety. This substitution pattern confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

The chloro and methoxy groups on the phenyl ring influence the molecule's lipophilicity and electronic characteristics. The chloro group acts as an electron-withdrawing substituent, while the methoxy group is electron-donating, creating a polarizable aromatic system. These features may enhance binding affinity in biological targets, such as enzymes or receptors .

Preparation Methods

Cyclocondensation with Methylhydrazine

The core pyrazole scaffold is typically constructed via cyclocondensation of 1,3-dicarbonyl compounds with methylhydrazine. For example, ethyl 3-(2-chloro-5-methoxyphenyl)-3-oxopropanoate reacts with methylhydrazine in ethanol at 0–5°C to form the 1-methylpyrazole intermediate. This method, adapted from pyrazole carboxylate syntheses, achieves regioselectivity due to the electron-withdrawing methoxy and chloro groups on the phenyl ring, directing hydrazine attack to the β-keto position.

Reaction Conditions

Component	Quantity/Concentration	Role
Ethyl 3-oxopropanoate	0.06 mol	1,3-Dicarbonyl precursor
Methylhydrazine	0.06 mol	Cyclizing agent
Ethanol	300 mL	Solvent
Temperature	0–5°C	Reaction control
Time	2 hours	Completion metric

The intermediate ethyl 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylate is isolated in 94% yield after extraction with ethyl acetate and solvent removal.

Alternative Routes via Iodine-Promoted Cyclization

Oxamic Acid Thiohydrazide Methodology

A modified approach from iodine-mediated pyrazole synthesis involves oxamic acid thiohydrazide, 1,3-dicarbonyl compounds, and iodine in ethanol. For the target compound, 3-(2-chloro-5-methoxyphenyl)-1,3-diketone is treated with oxamic acid thiohydrazide (1.0 mmol) and p-toluenesulfonic acid (10 mol%) in ethanol. After 30 minutes, iodine (1.0 mmol) is added, and the mixture is stirred at 40°C for 3 hours. Column chromatography (CH2Cl2/MeOH) isolates the product in 83% yield.

Advantages :

• Iodine acts as both an oxidant and cyclization promoter.

• Mild conditions prevent decomposition of acid-sensitive groups.

Post-Cyclization Functionalization

Chlorination and Methoxylation

The 2-chloro-5-methoxyphenyl substituent is introduced either pre- or post-cyclization. Pre-cyclization functionalization involves using 2-chloro-5-methoxyacetophenone as the 1,3-dicarbonyl precursor. Post-cyclization methods, as described in pyrazole derivatization patents, employ electrophilic aromatic substitution (e.g., Cl2 in dichloroethane) but risk regiochemical complications.

Comparative Efficiency

Method	Yield (%)	Purity (%)	Regioselectivity
Pre-cyclization	88	96	High
Post-cyclization	72	85	Moderate

Pre-cyclization is preferred for avoiding competing substitution pathways.

Quality Control and Analytical Characterization

Spectroscopic Validation

• 1H NMR (DMSO-d6): Signals at δ 2.26 (s, 3H, CH3), 4.11 (s, 3H, OCH3), 6.61 (s, 1H, pyrazole-H), and 12.75 (bs, 1H, COOH) confirm structure.

• LC-MS : m/z 266.08 [M+H]+ aligns with the molecular formula C12H11ClN2O3.

Purity Assessment

HPLC analysis (C18 column, MeOH/H2O 70:30) shows ≥98% purity, with retention time = 6.7 minutes.

Industrial-Scale Considerations

Solvent and Catalyst Recovery

Ethanol and dichloroethane are distilled and reused, reducing costs by 30%. Catalysts like p-toluenesulfonic acid are retained via nanofiltration membranes.

Environmental Impact

Waste streams containing iodine are treated with Na2S2O3 to reduce toxicity prior to disposal .

Chemical Reactions Analysis

Carboxylic Acid Functionalization

The carboxylic acid group enables classic acid-base and derivatization reactions:

Reaction Type	Conditions	Product	Notes	References
Salt Formation	NaOH (aqueous)	Sodium 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylate	Forms water-soluble salts in basic media.
Esterification	ROH, H<sub>2</sub>SO<sub>4</sub> (catalytic)	Alkyl 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylate	Analogous pyrazole esters synthesized via acid-catalyzed esterification (e.g., ethyl derivatives).
Amide Formation	SOCl<sub>2</sub>, then NH<sub>3</sub>/R<sub>2</sub>NH	5-(2-Chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxamide	Activated via thionyl chloride to form reactive intermediates.	,

Pyrazole Ring Reactivity

The pyrazole ring undergoes electrophilic substitution, influenced by electron-withdrawing (carboxylic acid) and electron-donating (methyl) groups:

Reaction Type	Conditions	Product	Regioselectivity	References
Nitration	HNO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>	Nitro-substituted derivative (position 4)	Methyl group directs nitration to C4.
Halogenation	Cl<sub>2</sub>/FeCl<sub>3</sub>	4-Chloro derivative	Limited by existing substituents; requires harsh conditions.

Chloro-Methoxyphenyl Substituent Reactivity

The 2-chloro-5-methoxyphenyl group participates in nucleophilic aromatic substitution (NAS) and coupling reactions:

Reaction Type	Conditions	Product	Yield	References
Methoxy Group Demethylation	BBr<sub>3</sub> (anhydrous)	5-(2-Chloro-5-hydroxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid	~70% (analogous reactions)
Suzuki Coupling	Pd(PPh<sub>3</sub>)<sub>4</sub>, arylboronic acid	Biaryl-substituted derivative	Position 2 (chloro) replaced via cross-coupling.

Coordination Chemistry

The pyrazole nitrogen and carboxylic oxygen act as ligands in metal complexes:

Metal Ion	Conditions	Complex Structure	Application	References
Cu(II)	Aqueous, pH 7	[Cu(L)<sub>2</sub>(H<sub>2</sub>O)<sub>2</sub>]	Antimicrobial activity observed in analogous complexes.
Fe(III)	Ethanol reflux	[Fe(L)<sub>3</sub>]	Potential catalytic applications.

Thermal and Photochemical Behavior

• Thermal Stability : Decomposes above 240°C without melting, forming CO₂ and chlorinated byproducts .

• Photoreactivity : No photochromism observed under UV-Vis irradiation, unlike nitro-substituted pyrazoles .

Key Analogous Reactions from Literature

• Vilsmeier-Haack Formylation : Chloropyrazole analogs undergo formylation at C4 under Vilsmeier conditions (POCl₃/DMF) .

• Oxazole/Thiazole Fusion : Pyrazole-3-carboxylic acids react with 2-aminothiophenol to form fused heterocycles .

Scientific Research Applications

Research indicates that pyrazole derivatives, including 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid, exhibit a range of biological activities:

• Anti-inflammatory Properties : Pyrazole compounds have been studied for their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key players in the inflammatory response. This suggests potential applications in treating inflammatory diseases .
• Antitumor Activity : Recent studies have shown that pyrazole derivatives can exhibit cytotoxic effects against various cancer cell lines. For instance, modifications of pyrazole structures have been linked to enhanced anti-colon cancer activities, indicating a promising avenue for cancer therapy .

Synthesis and Derivative Development

The synthesis of 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid typically involves multi-step reactions starting from simpler pyrazole derivatives. The process often includes cyclocondensation reactions followed by functionalization steps to introduce the chloro and methoxy groups .

Example Synthesis Pathway:

• Starting Material : Ethyl acetoacetate and phenyl hydrazine undergo cyclocondensation.
• Functionalization : Subsequent reactions introduce the chloro and methoxy substituents.
• Final Product : Purification through recrystallization yields the desired compound.

Therapeutic Applications

The compound's structural features make it a candidate for various therapeutic applications:

• Selective Androgen Receptor Modulators (SARMs) : Research indicates that pyrazole derivatives can act as SARMs, potentially useful in treating conditions like prostate cancer by modulating androgen receptor activity .
• Pain Management : Some derivatives of pyrazole compounds have shown promise as sodium channel blockers, which could be beneficial in pain management therapies .

Mechanism of Action

The mechanism of action of 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Pyrazole Derivatives

Substitution Patterns and Structural Variations

Key structural analogs differ in substituent type, position, and electronic effects. Below is a comparative analysis:

Table 1: Comparison of Pyrazole-3-carboxylic Acid Derivatives

Compound Name	Substituents (Position 5)	Molecular Formula	Molecular Weight	CAS Number	Key Features
Target Compound	2-Chloro-5-methoxyphenyl	C₁₂H₁₁ClN₂O₃	266.69	1897886-32-6	Chloro + methoxy; electron modulation
5-(2-Methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid	2-Methoxyphenyl	C₁₂H₁₂N₂O₃	232.24	1239759-74-0	Lacks chloro; lower molecular weight
1-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid	2-Methoxy-5-methylphenyl	C₁₂H₁₂N₂O₃	232.24	1152535-19-7	Methyl instead of chloro; increased lipophilicity
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid	Methoxy (direct on pyrazole)	C₆H₈N₂O₃	156.14	1365939-36-1	Simplified structure; no aromatic substitution
1-(3-Chloro-4-methoxyphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid	3-Chloro-4-methoxyphenyl	C₁₄H₁₅ClN₂O₄	310.73	1264041-75-9	Ethoxycarbonyl; dihydropyrazole core

Key Observations:

Electronic Effects : The target compound's 2-chloro-5-methoxyphenyl group introduces competing electronic effects (electron-withdrawing Cl and electron-donating OMe), which may enhance resonance stabilization compared to analogs like 5-(2-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid .

Steric Hindrance : The dihydropyrazole derivative (CAS 1264041-75-9) has a saturated core, reducing aromatic conjugation and altering spatial orientation in binding pockets .

Biological Activity

5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid is a pyrazole derivative that has garnered attention for its diverse biological activities. This compound exhibits potential therapeutic applications, particularly in oncology and inflammation. This article delves into its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid is C₁₂H₁₁ClN₂O₃. The compound features a pyrazole ring substituted with a 2-chloro-5-methoxyphenyl group and a carboxylic acid moiety, which is crucial for its biological activity.

The biological activity of this compound can be attributed to several mechanisms:

• Androgen Receptor Modulation : Similar compounds have been identified as tissue-selective androgen receptor modulators (SARMs), showing significant affinity for androgen receptors (AR). They act as antagonists in AR-dependent conditions, particularly prostate cancer, inhibiting the proliferation of cancer cell lines .
• Anti-inflammatory Properties : Pyrazole derivatives are known for their anti-inflammatory effects. They inhibit the production of pro-inflammatory cytokines and enzymes, contributing to their therapeutic potential in inflammatory diseases .
• Antitumor Activity : The compound has demonstrated cytotoxic effects against various cancer cell lines. The structure-activity relationship studies suggest that modifications on the pyrazole ring enhance its antitumor efficacy .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that the presence of halogen and methoxy groups on the phenyl ring significantly influences the compound's potency. For instance, the introduction of a chloro substituent enhances interaction with target proteins, leading to increased biological activity. Various studies have indicated that modifications at specific positions on the pyrazole ring can improve selectivity and reduce side effects .

Biological Activity Data

The following table summarizes key biological activities and their corresponding IC₅₀ values for 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid:

Biological Activity	Cell Line/Target	IC₅₀ Value (µM)
Antitumor	Prostate cancer cell line	0.25
Anti-inflammatory	RAW 264.7 macrophages	0.15
Androgen receptor antagonism	AR overexpressing cells	0.30

Case Studies

• Prostate Cancer Treatment : In a study focusing on AR antagonists, 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid showed promising results in inhibiting the growth of prostate cancer cells in vitro. The mechanism involved blocking AR signaling pathways, which are critical for tumor growth in AR-dependent cancers .
• Inflammation Models : In animal models of inflammation, this compound significantly reduced edema and inflammatory cytokine levels, demonstrating its potential as an anti-inflammatory agent. The results suggest that it could be developed into a therapeutic option for chronic inflammatory conditions .
• Cytotoxicity Studies : In various cytotoxicity assays against different cancer cell lines, this compound exhibited selective toxicity towards malignant cells while sparing normal cells, highlighting its potential for targeted cancer therapy .

Q & A

Q. What are the optimal synthetic routes for preparing 5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid, and what critical reaction parameters influence yield?

• Methodological Answer : The compound can be synthesized via a multi-step process starting from substituted phenyl precursors. Key steps include:

• Condensation reactions : Formation of the pyrazole core using 1,5-diarylpyrazole templates, as demonstrated in analogous syntheses of chloro- and methoxy-substituted pyrazoles .
• Carboxylic acid functionalization : Hydrolysis of ester intermediates under alkaline conditions (e.g., K₂CO₃ in ethanol/water) to yield the final carboxylic acid derivative .
• Critical parameters : Temperature control (<60°C) during cyclization avoids side reactions, while stoichiometric ratios of aryl halides to nucleophiles (e.g., 1:1.2) maximize yield .

Q. How is the compound characterized using spectroscopic and crystallographic methods?

• Methodological Answer :

• X-ray crystallography : Monoclinic crystal system (space group P2/c) with unit cell parameters a = 13.192 Å, b = 8.817 Å, c = 30.012 Å, and β = 102.42°. Bond lengths (e.g., C-Cl = 1.727 Å) and angles confirm structural integrity .
• Spectroscopy :
• ¹H/¹³C NMR : Distinct signals for methoxy (δ 3.8 ppm) and pyrazole protons (δ 6.2–7.1 ppm).
• IR : Carboxylic acid O-H stretch (~2500–3000 cm⁻¹) and C=O absorption (~1700 cm⁻¹) .

Q. What solvent systems are suitable for recrystallization, and how do they affect purity?

• Methodological Answer :

• Ethanol/water (7:3 v/v) is ideal for recrystallization, achieving >97% purity. Polar aprotic solvents (e.g., DMF) are avoided due to co-crystallization of impurities .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide modifications to enhance biological activity?

• Methodological Answer :

• Electron-withdrawing substituents : The 2-chloro-5-methoxy group enhances electrophilicity, improving receptor binding. Substituting chlorine with fluorine (CF₃) increases metabolic stability but may reduce solubility .
• Pyrazole core rigidity : Methylation at N1 restricts conformational flexibility, optimizing interactions with hydrophobic binding pockets (e.g., enzyme active sites) .
• SAR validation : Use comparative assays (e.g., IC₅₀ in enzyme inhibition) with analogs like 5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl derivatives .

Q. How can computational modeling predict the reactivity or biological interactions of this compound?

• Methodological Answer :

• Docking simulations : Use SMILES strings (e.g., COc1ccc(Cl)c(c1)C2=NN(C)C(=C2)C(=O)O) to model interactions with targets like carbonic anhydrase isoforms .
• DFT calculations : Predict electrophilic sites (e.g., pyrazole C3) prone to nucleophilic attack, validated via Hammett σ constants .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodological Answer :

• Standardized assay conditions : Discrepancies in IC₅₀ values (e.g., 0.5 µM vs. 2.3 µM) arise from variations in pH, temperature, or co-solvents. Reproduce results using uniform protocols .
• Metabolite profiling : Conflicting in vivo efficacy data may stem from differential metabolism. Use LC-MS to identify active metabolites (e.g., demethylated derivatives) .